Cas no 1214342-84-3 (2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid
• CAS No: 1214342-84-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4984952
• Update Time: 2025-05-20

2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-4-10(12(18)19)11(6-9)8-2-1-5-17-7-8/h1-7H,(H,18,19)
• InChI Key： JOHUWGMIXSURAH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid

Comprehensive Guide to 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 1214342-84-3): Properties, Applications, and Market Insights

2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 1214342-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for various industrial applications. Its molecular structure combines a benzoic acid backbone with a pyridin-3-yl substituent, enhancing its reactivity and versatility in synthetic chemistry.

The growing interest in 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid is driven by its potential as a key intermediate in drug discovery. Researchers are particularly intrigued by its ability to act as a building block for small-molecule inhibitors, which are crucial in developing treatments for diseases such as cancer and inflammatory disorders. The presence of the trifluoromethyl group enhances the compound's metabolic stability, making it a preferred choice for medicinal chemists.

In addition to pharmaceuticals, 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid finds applications in the agrochemical sector. Its structural features contribute to the development of novel pesticides and herbicides, addressing the increasing demand for sustainable crop protection solutions. The compound's ability to modulate biological pathways makes it a promising candidate for next-generation agrochemicals.

From a synthetic perspective, the preparation of 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid involves multi-step organic reactions, including cross-coupling and carboxylation processes. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and efficiency. These innovations align with the broader trend of green chemistry, where researchers aim to minimize waste and energy consumption.

The market for 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid is expected to grow steadily, fueled by its expanding applications in life sciences and material chemistry. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial laboratories. Its role in high-throughput screening and drug candidate optimization further underscores its commercial relevance.

For researchers and industry professionals, understanding the physicochemical properties of 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid is essential. The compound typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In conclusion, 2-(Pyridin-3-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 1214342-84-3) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for innovation. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is poised to expand further.